Cas no 30894-84-9 (2-chloro-4,6-dimethyl-1,3,5-triazine)

• Product Name: 2-chloro-4,6-dimethyl-1,3,5-triazine
• CAS No: 30894-84-9
• MF: C₅H₆ClN₃
• MW: 143.574239253998
• MDL: MFCD28671037
• CID: 317694
• PubChem ID: 35658
• Update Time: 2025-05-20

2-chloro-4,6-dimethyl-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,2-chloro-4,6-dimethyl-
• 2-CHLORO-4,6-DIMETHYL-S-TRIAZINE
• 2-chloro-4,6-dimethyl-1,3,5-triazine
• D83419
• BS-16480
• AKOS027420812
• 2-Chloro-4,6-dimethyl-[1,3,5]triazine
• 30894-84-9
• CS-0161373
• 1,3,5-Triazine, 2-chloro-4,6-dimethyl-
• MFCD28671037
• SCHEMBL802854
• SB73693
• DB-192607

• MDL： MFCD28671037
• Inchi： 1S/C5H6ClN3/c1-3-7-4(2)9-5(6)8-3/h1-2H3
• InChI Key： FGIXHVLABNVHKI-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=NC(C)=N1

Computed Properties

• Exact Mass: 143.02518
• Monoisotopic Mass: 143.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.263
• Boiling Point: 315.8°Cat760mmHg
• Flash Point: 174.1°C
• Refractive Index: 1.529
• PSA: 38.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Halo-S-triazines

Additional information on 2-chloro-4,6-dimethyl-1,3,5-triazine

Introduction to 2-Chloro-4,6-Dimethyl-1,3,5-Triazine (CAS No. 30894-84-9)

2-Chloro-4,6-dimethyl-1,3,5-triazine (CAS No. 30894-84-9) is a versatile compound with significant applications in various fields, including agricultural chemistry, pharmaceuticals, and materials science. This triazine derivative is characterized by its unique chemical structure and properties, making it a valuable component in the development of novel products and formulations.

The chemical structure of 2-chloro-4,6-dimethyl-1,3,5-triazine consists of a triazine ring with a chlorine atom at the 2-position and methyl groups at the 4 and 6 positions. This arrangement imparts specific reactivity and stability to the molecule, which are crucial for its diverse applications. The compound is known for its excellent thermal stability and low toxicity, making it suitable for use in a wide range of industrial processes.

In the field of agricultural chemistry, 2-chloro-4,6-dimethyl-1,3,5-triazine has been extensively studied for its potential as a herbicide. Recent research has shown that this compound can effectively control various weeds without causing significant harm to crops. Its selective herbicidal activity is attributed to its ability to inhibit specific enzymes involved in plant metabolism. This makes it a promising candidate for the development of new herbicides that are both effective and environmentally friendly.

Beyond its agricultural applications, 2-chloro-4,6-dimethyl-1,3,5-triazine has also garnered attention in the pharmaceutical industry. Studies have explored its potential as an intermediate in the synthesis of various drugs. The compound's reactivity and stability make it an ideal starting material for the preparation of complex molecules with therapeutic properties. For instance, recent research has demonstrated that derivatives of 2-chloro-4,6-dimethyl-1,3,5-triazine can be used to develop novel antiviral agents and anticancer drugs.

In materials science, 2-chloro-4,6-dimethyl-1,3,5-triazine has been investigated for its potential use in the synthesis of advanced materials. Its ability to form stable complexes with various metals has led to its application in the development of metalorganic frameworks (MOFs) and other porous materials. These materials have shown promise in areas such as gas storage and separation, catalysis, and drug delivery systems.

The synthesis of 2-chloro-4,6-dimethyl-1,3,5-triazine typically involves a multi-step process that includes the reaction of cyanuric chloride with methylamine. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For example, researchers have developed catalytic processes that reduce the formation of by-products and minimize waste generation.

The safety profile of 2-chloro-4,6-dimethyl-1,3,5-triazine is an important consideration in its industrial applications. Extensive toxicological studies have shown that this compound has low acute toxicity and does not pose significant health risks when handled properly. However, it is important to follow standard safety protocols during handling and storage to ensure worker safety and environmental protection.

In conclusion, 2-chloro-4,6-dimethyl-1,3,5-triazine (CAS No. 30894-84-9) is a multifunctional compound with a wide range of applications in agriculture, pharmaceuticals, and materials science. Its unique chemical properties make it a valuable component in the development of innovative products and formulations. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in modern scientific and industrial endeavors.